Cas no 2171317-30-7 (Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)-)

• Product Name: Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)-
• CAS No: 2171317-30-7
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5222985
• Update Time: 2025-06-10

Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)-

• Inchi： 1S/C11H18N4O/c1-8-4-3-5-15(6-8)11(16)9-7-14(2)13-10(9)12/h7-8H,3-6H2,1-2H3,(H2,12,13)
• InChI Key： GSRSGRUPMQVUKU-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1N)(N1CCCC(C)C1)=O

Additional information on Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)-

Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)-: An Overview of CAS No. 2171317-30-7

Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)- (CAS No. 2171317-30-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-amino-1-methylpyrazol-4-yl)(3-methylpiperidin-1-yl)methanone, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)- consists of a pyrazole ring linked to a piperidine ring through a methanone group. The presence of the amino and methyl groups on the pyrazole ring, along with the methyl group on the piperidine ring, imparts distinct chemical and biological properties to this compound. These structural features make it a promising candidate for various pharmacological studies.

In terms of chemical synthesis, several methods have been reported for the preparation of Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)-. One common approach involves the condensation of 3-amino-1-methylpyrazole with 3-methylpiperidine in the presence of an appropriate coupling reagent. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Recent advancements in synthetic methodologies have further optimized this process, making it more efficient and scalable for industrial applications.

The biological activities of Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)- have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. Additionally, it has demonstrated anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

Preclinical studies have also explored the pharmacokinetic and pharmacodynamic profiles of Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)-. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has shown favorable pharmacokinetic parameters, including good oral bioavailability and a suitable half-life, which are essential for its therapeutic efficacy.

Furthermore, clinical trials are currently underway to evaluate the safety and efficacy of Methanone, (3-amino-1-methyl-1H-pyrazol-4-yl)(3-methyl-1-piperidinyl)- in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and has demonstrated promising therapeutic effects in patients with specific conditions. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

In addition to its therapeutic applications, Methanone, (3-amino-1-methylpyrazol-4-y l)(3-methylpiperidin yl)methanone has also been investigated for its potential use as a research tool in academic and industrial settings. Its unique chemical properties make it a valuable probe for studying enzyme mechanisms and cellular processes. Researchers have utilized this compound to gain deeper insights into signaling pathways and disease mechanisms, contributing to the advancement of basic science knowledge.

The ongoing research on Methanone, (3-amino - 1 - methyl - 1 H - pyrazol - 4 - yl) ( 3 - methyl - 1 - piperidin yl) - methanone highlights its multifaceted nature as both a therapeutic candidate and a research tool. As new findings continue to emerge, this compound is expected to play an increasingly important role in drug discovery and development efforts.

In conclusion, Methanone, (3-amino - 1 - methyl - 1 H - pyrazol - 4 - yl) ( 3 - methyl - 1 - piperidin yl) - methanone (CAS No. 2171317 - 30 - 7) represents a promising molecule with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacological properties, make it an exciting candidate for further exploration and development.